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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-methyl-1,2,4-

oxadiazole

Cat. No.: B074519 Get Quote

An In-depth Technical Guide to 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole

This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, physicochemical properties, and synthesis of 3-(Chloromethyl)-5-methyl-1,2,4-
oxadiazole. It is intended for researchers, scientists, and professionals in the field of drug

development and medicinal chemistry.

Structure and Nomenclature
3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole is a heterocyclic compound belonging to the

oxadiazole family. The 1,2,4-oxadiazole ring is a five-membered heterocycle containing one

oxygen and two nitrogen atoms.[1] This particular derivative is substituted at the 3-position with

a chloromethyl group (-CH₂Cl) and at the 5-position with a methyl group (-CH₃).

Caption: Structure of 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole.

The nomenclature and key identifiers for this compound are summarized in the table below.
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Identifier Value Citation

IUPAC Name
3-(chloromethyl)-5-methyl-

1,2,4-oxadiazole
[2]

CAS Number 1192-80-9 [2]

Molecular Formula C₄H₅ClN₂O [2]

Synonyms
1,2,4-oxadiazole, 3-

(chloromethyl)-5-methyl-

InChI
InChI=1S/C4H5ClN2O/c1-3-6-

4(2-5)7-8-3/h2H2,1H3
[2]

InChIKey
ZFYVXZGJPJTIPQ-

UHFFFAOYSA-N
[2]

SMILES CC1=NC(=NO1)CCl [2]

Physicochemical Properties
The computed and predicted physical and chemical properties of 3-(Chloromethyl)-5-methyl-
1,2,4-oxadiazole are listed below. These properties are essential for understanding its

behavior in various chemical and biological systems.

Property Value Citation

Molecular Weight 132.55 g/mol [2]

Monoisotopic Mass 132.0090405 Da [2]

Density (Predicted) 1.29 g/cm³

Boiling Point (Predicted) 211.67 °C at 760 mmHg

Melting Point (Predicted) 22.95 °C

XLogP (Predicted) 1.0 [3]

Synthesis and Experimental Protocols
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The synthesis of 3,5-disubstituted-1,2,4-oxadiazoles typically involves the condensation and

subsequent cyclization of an amidoxime with a carboxylic acid derivative.[4] For 3-
(Chloromethyl)-5-methyl-1,2,4-oxadiazole, a common pathway is the reaction between

acetamidoxime and a chloroacetic acid derivative, such as chloroacetyl chloride, followed by

dehydrative cyclization.

General Synthesis Pathway

Acetamidoxime

O-Acyl Amidoxime Intermediate

Acylation

Chloroacetyl Chloride

3-(Chloromethyl)-5-methyl-
1,2,4-oxadiazole

Dehydrative
Cyclization (Heat)

Click to download full resolution via product page

Caption: General synthesis workflow for 1,2,4-oxadiazoles.

General Experimental Protocol
While a specific protocol for this exact molecule is not detailed in the provided results, a

general procedure for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles from an amidoxime

and an acyl chloride can be described as follows.

Materials:

Acetamidoxime

Chloroacetyl chloride

Anhydrous pyridine or another suitable base
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Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

Dehydrating agent or conditions for thermal cyclization

Procedure:

Acylation: Acetamidoxime is dissolved in an anhydrous solvent and cooled in an ice bath. A

suitable base, such as pyridine, is added. Chloroacetyl chloride, dissolved in the same

anhydrous solvent, is then added dropwise to the cooled solution while stirring. The reaction

is typically allowed to proceed for several hours, gradually warming to room temperature, to

form the O-acyl amidoxime intermediate.

Cyclization: The intermediate is isolated, and cyclization is induced. This is often achieved by

heating the intermediate in a high-boiling point solvent (e.g., xylene or toluene) to facilitate

dehydration and ring closure. The reaction progress can be monitored using techniques like

Thin-Layer Chromatography (TLC).

Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed

under reduced pressure. The crude product is then purified, commonly through column

chromatography or recrystallization, to yield the pure 3-(Chloromethyl)-5-methyl-1,2,4-
oxadiazole.

Biological Activity and Applications
The 1,2,4-oxadiazole ring is a significant scaffold in medicinal chemistry, known as a

bioisostere for amides and esters, which can improve metabolic stability.[5] Derivatives of

1,2,4-oxadiazole have demonstrated a wide spectrum of biological activities, including:

Antibacterial[1][6]

Antifungal[5]

Anticancer[5][6]

Anti-inflammatory[5]

Neuroprotective effects[6]
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While specific bioactivity data for 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole is limited in the

search results, its structural features make it a valuable intermediate in the synthesis of more

complex molecules for drug discovery.[7] The chloromethyl group is a reactive handle that

allows for further chemical modification, enabling the creation of libraries of compounds for

screening against various therapeutic targets.[5] For instance, similar chloromethyl-oxadiazole

structures are used to synthesize thioether derivatives, which have shown potential as enzyme

inhibitors.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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